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Abstract and Scope

Stibine (SbHs), or stibane, is a colorless, highly toxic, and flammable gas utilized in specialized
applications, including as a doping agent in the semiconductor industry.[1][2] Its extreme
toxicity, which is comparable to that of arsine (AsHs), is primarily characterized by potent
hemolytic activity, leading to severe, often delayed, systemic effects on the blood, kidneys, and
liver.[3][4] The insidious nature of stibine exposure—where symptoms may not manifest for
several hours—coupled with its flammability and explosive decomposition potential,
necessitates exceptionally rigorous handling and storage protocols.[1][4][5] This document
provides a comprehensive guide for researchers, scientists, and professionals, outlining the
essential protocols and the scientific rationale behind them to ensure the safe use of stibine in
a laboratory or manufacturing environment.

Hazard Profile and Toxicology

Stibine is one of the most acutely toxic compounds of antimony.[3] The primary route of
exposure is inhalation.[6]
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e Mechanism of Toxicity: The toxicity of stibine is distinct from other antimony compounds.[1]
It acts as a powerful hemolytic agent, binding to hemoglobin and causing the rapid
destruction of red blood cells (erythrocytes).[1][3][6] This intravascular hemolysis releases
large amounts of hemoglobin into the bloodstream, leading to secondary effects such as
hemoglobinuria (dark red urine), jaundice, and acute renal failure.[3][4][6]

o Symptoms of Exposure: The onset of symptoms is often delayed for several hours post-
exposure.[4][7] Initial signs may include headache, weakness, dizziness, nausea, and
abdominal pain.[4][6][8] These are followed by the characteristic signs of severe hemolysis.
[6] Exposure above the occupational exposure limit could be fatal.[5]

Physical, Chemical, and Safety Properties

Understanding the fundamental properties of stibine is critical for designing safe systems and
procedures. Stibine is heavier than air, meaning it can accumulate in low-lying areas, and it
decomposes slowly at room temperature, a process that can become explosive.[5][7][9]
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Property Value Source(s)
Chemical Formula ShH3 [1]
Molar Mass 124.8 g/mol [1]09]
Appearance Colorless gas [5][10]
Disagreeable, like rotten eggs
Odor : [51[61[7]
or garlic
Boiling Point -17 °C (1 °F) [1][9]
Melting Point -88 °C (-126 °F) [1109]
Vapor Density 4.31 (Air=1) [9][10]
Vapor Pressure >1 atm at 20°C [9][11]
Flammability Extremely flammable gas [71181[12]
Decomposes slowly at room
temperature; rapidly at 200°C.
Stability The decomposition is [1][5][6]

autocatalytic and can be

explosive.

Occupational Exposure Limits and Monitoring

Strict adherence to established exposure limits is mandatory. The significant discrepancy

between older OSHA limits and modern ACGIH recommendations highlights the recognized

high toxicity at very low concentrations.

© 2026 BenchChem. All rights reserved. 3/14

Tech Support


https://en.wikipedia.org/wiki/Stibine
https://en.wikipedia.org/wiki/Stibine
https://cameochemicals.noaa.gov/chemical/4542
https://pubchem.ncbi.nlm.nih.gov/compound/Stibine
https://www.osha.gov/chemicaldata/668
https://pubchem.ncbi.nlm.nih.gov/compound/Stibine
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Stibine.pdf
https://assets.publishing.service.gov.uk/media/68417d1b578282a4b102c079/arsine_and_stibine_incident_management_.pdf
https://en.wikipedia.org/wiki/Stibine
https://cameochemicals.noaa.gov/chemical/4542
https://en.wikipedia.org/wiki/Stibine
https://cameochemicals.noaa.gov/chemical/4542
https://cameochemicals.noaa.gov/chemical/4542
https://www.osha.gov/chemicaldata/668
https://cameochemicals.noaa.gov/chemical/4542
https://www.cdc.gov/niosh/npg/npgd0568.html
https://assets.publishing.service.gov.uk/media/68417d1b578282a4b102c079/arsine_and_stibine_incident_management_.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1735.pdf
https://www.inchem.org/documents/icsc/icsc/eics0776.htm
https://en.wikipedia.org/wiki/Stibine
https://pubchem.ncbi.nlm.nih.gov/compound/Stibine
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Stibine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Agency |

L Limit Value (ppm) Value (mg/m?3) Source(s)
Guideline
OSHA PEL 8-hr TWA 0.1 ppm 0.5 mg/m3 [10][13]
NIOSH REL 10-hr TWA 0.1 ppm 0.5 mg/m3 [13]
ACGIH TLV® 8-hr TWA 0.005 ppm [10]
Immediately
NIOSH IDLH Dangerous to 5 ppm [31[91[13]

Life or Health

Continuous Monitoring: Due to its high toxicity and poor warning properties, continuous gas
detection is essential in any area where stibine is stored or handled.[2][14] Detection systems
should be equipped with audible and visual alarms set to trigger at a fraction of the TLV, and an
emergency alarm at the PEL. Photoionization detectors (PIDs) can be effective for detecting
stibine at low levels.[15]

Hierarchy of Controls: A System for Safe Handling

The most effective safety strategy involves a multi-layered approach known as the hierarchy of
controls. Reliance on Personal Protective Equipment (PPE) alone is insufficient and
unacceptable.

Engineering Controls (Primary Barrier)

Engineering controls are designed to physically isolate personnel from the hazard.

e Gas Cabinets and Enclosures: Stibine cylinders must be kept and used in a continuously
ventilated gas cabinet constructed from fire-resistant materials. The cabinet must be
maintained under negative pressure, with the exhaust vented to a dedicated and appropriate
abatement system (e.g., a scrubber or controlled combustion).

o Ventilation: All work with stibine must be conducted within a certified laboratory fume hood,
glovebox, or similar ventilated enclosure.[8] Local exhaust ventilation should be positioned at
the point of potential release.[8]

© 2026 BenchChem. All rights reserved. 4 /14 Tech Support


https://www.osha.gov/chemicaldata/668
https://www.cdc.gov/niosh/idlh/7803523.html
https://www.cdc.gov/niosh/idlh/7803523.html
https://www.osha.gov/chemicaldata/668
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284&sectionid=248383485
https://cameochemicals.noaa.gov/chemical/4542
https://www.cdc.gov/niosh/idlh/7803523.html
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://www.sinochem-nanjing.com/products/hazardous-chemicals/stibine-cas-7803-52-3.html
https://www.draeger.com/en-us_us/Substances/25
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://ionscience.com/en/gases/trichloroethane-111/
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://nj.gov/health/eoh/rtkweb/documents/fs/1735.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1735.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Process Isolation: Whenever possible, use automated systems for transferring stibine from
its source to the process, minimizing the need for manual connection and disconnection.[8]

Material and Equipment: All piping, tubing, and fittings must be constructed of materials
compatible with stibine (e.g., stainless steel). Use of non-sparking tools and explosion-proof
electrical equipment is mandatory in areas where stibine is present.[8]

Caption: Logical flow for a stibine gas cabinet safety permissive system.

Administrative Controls (Procedural Barrier)

Training: All personnel working with stibine must receive documented, specific training on its
hazards, handling procedures, emergency response, and the use of PPE before being
granted access.[8]

Standard Operating Procedures (SOPs): Detailed, peer-reviewed SOPs must be written for
every procedure involving stibine, from cylinder changes to experimental use.

Restricted Access: Areas where stibine is stored or used must be clearly marked with
warning signs and access must be restricted to authorized personnel only.

Buddy System: Never work with stibine alone. A second person, knowledgeable of the
procedures and emergency response, must be present.

Personal Protective Equipment (PPE) (Last Line of
Defense)

PPE is not a substitute for robust engineering controls. The following PPE is mandatory when a

potential for exposure exists.

Respiratory Protection: Air-purifying respirators are not sufficient for stibine. A supplied-air
respirator (SAR) or a self-contained breathing apparatus (SCBA) is required for any non-
routine operations (e.g., cylinder changes, maintenance) or emergency response.[8] The
table below summarizes NIOSH recommendations.
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Required Respirator Type (APF =

Concentration of Stibine . .
Assigned Protection Factor)

<1 ppm (APF 10) Any supplied-air respirator (SAR).

(APF 25) Any SAR operated in a continuous-
< 2.5 ppm

flow mode.

(APF 50) Any SAR with a tight-fitting facepiece
<5 ppm (IDLH) in continuous-flow mode; OR any SCBA with a

full facepiece.

(APF 10,000) Any SCBA with a full facepiece
Emergency / Unknown operated in a pressure-demand or other

positive-pressure mode.

(APF 50) Any air-purifying, full-facepiece
Escape respirator (gas mask) with an appropriate

canister; OR an escape-type SCBA.

o Eye Protection: Non-vented, impact-resistant chemical splash goggles are required.[8] A face
shield worn over the goggles is necessary when connecting or disconnecting lines.[8]

» Hand and Body Protection: Wear appropriate protective gloves and clothing to prevent any
skin contact.[8] For handling liquefied gas, cold-insulating gloves are required.[12] In an
emergency situation, a gas-tight chemical protective suit is necessary.[12]

Gas Cylinder Storage Protocols

Proper storage is critical to preventing leaks and catastrophic failures.

o Location: Cylinders must be stored in a dedicated, clearly identified, dry, and well-ventilated
area.[8][16] Outdoor storage is preferable if protected from the elements; indoor storage
requires a dedicated, fire-resistant gas storage room with its own ventilation system.[17][18]
The storage area temperature must not exceed 52°C (125°F).[16][17]

e Securing Cylinders: All cylinders, whether full or empty, must be stored upright and
individually secured with chains or straps to a wall or fixed rack to prevent falling.[16][18][19]
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Valve protection caps must remain on the cylinder until it is secured and ready for use.[16]
[17]

e Segregation: Stibine is incompatible with a wide range of chemicals.[8][20] It must be stored
separately from:

o Oxidizing agents (e.g., oxygen, chlorine, nitrates)[8]
o Strong acids (e.qg., nitric acid, hydrochloric acid)[6][8]

o Ammonia, ozone, and halogenated compounds[8] A minimum separation distance of 3
meters (10 feet) is recommended for incompatible gas classes.[18]

Caption: Required segregation of stibine from incompatible materials.

Emergency Response Protocols

Immediate and correct response to an emergency is vital. All personnel must be trained on
these procedures.

Protocol for a Stibine Gas Leak

o ALARM: If a gas detector alarm sounds or a leak is suspected, immediately alert all
personnel in the area.

o EVACUATE: Evacuate the affected area immediately.[8] Do not attempt to locate the leak
without proper respiratory protection.

o ISOLATE: Isolate the area and prevent entry. For a significant leak, isolate the area for at
least 100 meters (330 feet) in all directions.[9]

o COMMUNICATE: Notify the institutional Emergency Response Team (ERT) and EH&S
department from a safe location.

o RESCUE: Do not attempt to rescue a downed colleague without wearing an SCBA and
proper protective clothing.
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o VENTILATE: If it can be done remotely and safely, increase ventilation to the affected area.

[8]

o SECURE: From a safe location, initiate any remote emergency shutdown procedures to stop

the flow of gas.[8] Only trained ERT personnel should attempt to approach the source of the
leak.
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Caption: Emergency response flowchart for a suspected stibine leak.
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Fire Response

Stibine is an extremely flammable gas.

If a stibine cylinder or line is on fire but the leak cannot be stopped immediately, do not
extinguish the flame.[8] An uncontrolled release of unburned, toxic gas is often more
dangerous than the fire itself.

Evacuate the area and call emergency services.

For large fires, use water spray or fog from a maximum distance to cool adjacent containers
and prevent them from exploding.[8]

DO NOT use halogenated fire extinguishers, as they can react violently.[8]

First Aid for Exposure

Inhalation: Move the victim to fresh air immediately.[6] If breathing is difficult or has stopped,
trained personnel should provide artificial respiration and oxygen.[5][11] Do not perform
mouth-to-mouth resuscitation.[5] Seek immediate medical attention. All individuals with
suspected exposure must be medically evaluated and observed, as symptoms can be
severely delayed.[5][6]

Skin Contact (Liquefied Gas): This can cause frostbite. Immediately flush the affected area
with copious amounts of lukewarm water. Do not remove clothing that is frozen to the skin.
[12] Seek immediate medical attention.[12]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Seek immediate
medical attention.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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